Cas no 23854-03-7 (Naphthalene,1-(2-nitro-1-propen-1-yl)-)
23854-03-7 structure
Product Name:Naphthalene,1-(2-nitro-1-propen-1-yl)-
CAS No:23854-03-7
MF:C13H11NO2
MW:213.231943368912
CID:240240
PubChem ID:708807
Update Time:2025-04-19
Naphthalene,1-(2-nitro-1-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,1-(2-nitro-1-propen-1-yl)-
- 1-(2-nitroprop-1-enyl)naphthalene
- 1-naphthyl-2-nitropropene
- 23854-03-7
- Maybridge1_007030
- MMXWPLHUAYHYNT-UHFFFAOYSA-N
- DTXSID10351772
-
- Inchi: 1S/C13H11NO2/c1-10(14(15)16)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-9H,1H3
- InChI Key: MMXWPLHUAYHYNT-UHFFFAOYSA-N
- SMILES: [O-][N+](C(C)=CC1C=CC=C2C=CC=CC=12)=O
Computed Properties
- Exact Mass: 213.07903
- Monoisotopic Mass: 213.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Melting Point: 52°C
- PSA: 43.14
Naphthalene,1-(2-nitro-1-propen-1-yl)- Related Literature
-
Chitrakar Ravi,Darapaneni Chandra Mohan,N. Naresh Kumar Reddy,Subbarayappa Adimurthy RSC Adv. 2015 5 42961
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